4-(isothiocyanatomethyl)-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C9H7N3S
• Molecular Weight: 189.24 g/mol
• IUPAC Name: 4-(isothiocyanatomethyl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C9H7N3S/c13-6-10-5-7-1-3-11-9-8(7)2-4-12-9/h1-4H,5H2,(H,11,12)
• InChI Key: CCYWWYQKFAEDHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=NC=CC(=C21)CN=C=S

Description

4-(isothiocyanatomethyl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C9H7N3S and its molecular weight is 189.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

O,O-di-2-pyridinyl thiocarbonate (1136 mg, 4.89 mmol) was added to a solution of (1H-pyrrolo[2,3-b]pyridin-4-yl)methanamine (720 mg, 4.89 mmol) in tetrahydrofuran (THF) (60 mL). Let stir at RT for 30 minutes and concentrated. The residue was purified via Biotage (0% to 50% gradient EtOAc:Hex; 25 g-HP-silica gel column) to obtain 690 mg of 4-(isothiocyanatomethyl)-1H-pyrrolo[2,3-b]pyridine. 1H NMR (400 MHz, DMSO-d6) δ ppm 5.26 (s, 2H) 6.57 (dd, J=3.54, 1.77 Hz, 1H) 7.07 (d, J=4.80 Hz, 1H) 7.50-7.63 (m, 1H) 8.26 (d, J=4.80 Hz, 1H) 11.86 (br. s., 1H); MS[MH]+=190.0